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Introduction
Dichlobentiazox, marketed as DISARTA®, is a novel fungicide developed by Kumiai Chemical

Industry.[1] It is recognized for its efficacy against a range of rice pathogens, most notably rice

blast caused by Magnaporthe oryzae.[2][3] Dichlobentiazox is also effective against brown

spot (Cochliobolus miyabeanus), bacterial leaf blight (Xanthomonas oryzae pv. oryzae), and

bacterial grain rot (Burkholderia glumae).[1] A key feature of this fungicide is its suitability for

safe application to rice seedlings in nursery boxes.[2][3] The primary mode of action for

Dichlobentiazox is the induction of systemic acquired resistance (SAR) in the rice plants.[1]

This document provides a detailed overview of the available information on the application of

Dichlobentiazox in rice seedling nursery boxes, intended for researchers, scientists, and drug

development professionals. It is important to note that specific quantitative data on application

rates and efficacy from publicly available sources are limited. The protocols and data presented

are based on general practices and available information.

Toxicological Profile
Risk assessments have been conducted on Dichlobentiazox, providing key toxicological data.

These studies have shown no evidence of carcinogenicity, reproductive toxicity, teratogenicity,

or genotoxicity.[2][3][4] The lowest no-observed-adverse-effect level (NOAEL) from a two-year

chronic toxicity/carcinogenicity study in rats was determined to be 5.03 mg/kg bw per day.[4]

Based on this, an acceptable daily intake (ADI) of 0.05 mg/kg bw per day has been

established, applying a safety factor of 100.[2][4]
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Data Summary
Due to the proprietary nature of commercial agricultural products, specific quantitative data on

the efficacy of Dichlobentiazox in rice seedling nursery boxes is not readily available in public

literature. The following table is a template that researchers can use to structure their own

experimental data when evaluating the performance of Dichlobentiazox.

Table 1: Template for Efficacy Data of Dichlobentiazox against Magnaporthe oryzae in Rice

Seedling Nursery Boxes

Treatmen
t Group

Applicati
on Rate (
g/nursery
box)

Disease
Incidence
(%)

Disease
Severity
Index

Seedling
Height
(cm)

Root
Length
(cm)

Dry
Weight
(g)

Untreated

Control
0

Dichlobenti

azox

(Specify

Rate 1)

Dichlobenti

azox

(Specify

Rate 2)

Positive

Control

(e.g.,

another

fungicide)

(Specify

Rate)

Experimental Protocols
The following are generalized protocols for the application and evaluation of Dichlobentiazox
in a research setting. These should be adapted based on specific experimental goals and

available formulations.

Protocol 1: Preparation and Application of
Dichlobentiazox
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Objective: To apply Dichlobentiazox to rice seedling nursery boxes for the evaluation of its

efficacy against Magnaporthe oryzae.

Materials:

Rice seeds (susceptible variety to M. oryzae)

Nursery boxes

Potting medium (sterilized)

Dichlobentiazox formulation (e.g., granular or wettable powder)

Water

Personal Protective Equipment (PPE)

Procedure:

Seedling Preparation:

1. Sow pre-germinated rice seeds uniformly in nursery boxes filled with a suitable potting

medium.

2. Grow the seedlings under controlled conditions (e.g., greenhouse with appropriate

temperature and humidity) for a specified period before treatment.

Fungicide Application (Example for a Granular Formulation):

1. Determine the appropriate application rate based on preliminary studies or manufacturer's

recommendations (if available).

2. Evenly distribute the granular formulation of Dichlobentiazox over the surface of the soil

in the nursery boxes at the designated growth stage of the seedlings (e.g., 2-3 leaf stage).

3. Water the nursery boxes lightly after application to help incorporate the granules into the

soil.
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Fungicide Application (Example for a Wettable Powder Formulation):

1. Prepare a stock solution of the Dichlobentiazox wettable powder in water according to

the desired concentration.

2. Apply the solution evenly to the nursery boxes as a drench or spray, ensuring thorough

coverage of the soil and seedlings.

Protocol 2: Inoculation and Disease Assessment
Objective: To evaluate the efficacy of Dichlobentiazox in controlling rice blast in treated

seedlings.

Materials:

Magnaporthe oryzae spore suspension (concentration of 1 x 10^5 spores/mL is common)

Sprayer

Incubation chamber with controlled humidity and temperature

Procedure:

Inoculation:

1. A few days after the fungicide application, inoculate the rice seedlings by spraying them

with a spore suspension of M. oryzae.

2. Place the inoculated nursery boxes in a high-humidity chamber (e.g., >90% relative

humidity) at an appropriate temperature (e.g., 25-28°C) for 24-48 hours to facilitate

infection.

3. Move the boxes back to the greenhouse for disease development.

Disease Assessment:

1. Approximately 5-7 days after inoculation, assess the incidence and severity of rice blast.

2. Disease Incidence (%): Calculate the percentage of seedlings showing at least one lesion.
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3. Disease Severity: Use a rating scale (e.g., 0-5 scale where 0 = no symptoms and 5 =

severe lesions leading to seedling death) to assess the severity of the disease on each

seedling. Calculate a disease severity index.

Protocol 3: Phytotoxicity Assessment
Objective: To evaluate the potential phytotoxic effects of Dichlobentiazox on rice seedlings.

Procedure:

At regular intervals after fungicide application, visually inspect the seedlings in the treated

and control groups for any signs of phytotoxicity.

Record observations on:

Stunting of growth

Chlorosis (yellowing)

Necrosis (tissue death)

Malformed leaves or roots

Measure and compare seedling height, root length, and dry weight between treated and

untreated groups.

Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism of

action of Dichlobentiazox.
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Caption: Experimental workflow for evaluating Dichlobentiazox.
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Caption: Proposed mechanism of Dichlobentiazox via SAR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.kumiai-chem.co.jp/english/products/agrochemical/04/
https://www.kumiai-chem.co.jp/english/products/agrochemical/04/
https://www.guidechem.com/question/what-is-the-new-fungicide-dich-id156036.html
https://www.chemicalbook.com/article/how-to-synthesize-dichlobentiazox.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101467/
https://www.benchchem.com/product/b3344870#application-of-dichlobentiazox-in-rice-seedling-nursery-boxes
https://www.benchchem.com/product/b3344870#application-of-dichlobentiazox-in-rice-seedling-nursery-boxes
https://www.benchchem.com/product/b3344870#application-of-dichlobentiazox-in-rice-seedling-nursery-boxes
https://www.benchchem.com/product/b3344870#application-of-dichlobentiazox-in-rice-seedling-nursery-boxes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3344870?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

